1-Oxo-1-(3,3,3-trifluoro-2,2-dihydroxypropyl)-1,2-benzothiazol-3-one
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Description
1-Oxo-1-(3,3,3-trifluoro-2,2-dihydroxypropyl)-1,2-benzothiazol-3-one is a useful research compound. Its molecular formula is C10H8F3NO4S and its molecular weight is 295.23. The purity is usually 95%.
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Scientific Research Applications
Environmentally Benign Synthesis
T. Deligeorgiev et al. (2011) developed an environmentally benign procedure for synthesizing substituted 2-thiobenzothiazoles, among other compounds, highlighting a method that could potentially be applied to the synthesis of derivatives including 1-Oxo-1-(3,3,3-trifluoro-2,2-dihydroxypropyl)-1,2-benzothiazol-3-one. This procedure utilizes cyclization of 2-aminothiophenols with potassium O-ethyldithiocarbonate in PEG 400 or glycerol under microwave irradiation, offering a green alternative for compound synthesis T. Deligeorgiev, S. Kaloyanova, Nedyalko Lesev, J. J. Vaquero, Monatshefte für Chemie - Chemical Monthly, 2011.
Catalytic Activities
- Marc C Piquette et al. (2019) studied the kinetic properties of oxoiron(IV) complexes, which are relevant in the context of catalysis involving oxidative transformations. Although not directly related to this compound, this research underscores the importance of understanding the mechanisms of catalytic reactions that could involve similar compounds Marc C Piquette, S. V. Kryatov, E. Rybak-Akimova, Inorganic chemistry, 2019.
Material Properties and Applications
- Polymer-Supported Photosensitizers: J. Tobin et al. (2017) reported the synthesis of heterogeneous triplet photosensitizers, including those based on benzothiadiazole structures, for the production of singlet oxygen and for the aerobic hydroxylation of arylboronic acids. This demonstrates the application of benzothiadiazole derivatives in materials science, particularly in photodynamic therapy and organic transformations under visible light irradiation J. Tobin, T. Mccabe, Andrew W. Prentice, Sarah Holzer, G. Lloyd, M. Paterson, V. Arrighi, P. Cormack, F. Vilela, ACS Catalysis, 2017.
Properties
IUPAC Name |
1-oxo-1-(3,3,3-trifluoro-2,2-dihydroxypropyl)-1,2-benzothiazol-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8F3NO4S/c11-10(12,13)9(16,17)5-19(18)7-4-2-1-3-6(7)8(15)14-19/h1-4,16-17H,5H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PUDHJIFLKGGAEA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)N=S2(=O)CC(C(F)(F)F)(O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8F3NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.